Cas no 2098087-25-1 (8-Methyl-3-(prop-2-yn-1-yloxy)-8-azabicyclo[3.2.1]octane hydrochloride)
8-Methyl-3-(prop-2-yn-1-yloxy)-8-azabicyclo[3.2.1]octane hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 2098087-25-1
- F2167-2809
- AKOS026748023
- 8-methyl-3-(prop-2-yn-1-yloxy)-8-azabicyclo[3.2.1]octane hydrochloride
- 8-methyl-3-prop-2-ynoxy-8-azabicyclo[3.2.1]octane;hydrochloride
- 8-Methyl-3-(prop-2-yn-1-yloxy)-8-azabicyclo[3.2.1]octane hydrochloride
-
- Inchi: 1S/C11H17NO.ClH/c1-3-6-13-11-7-9-4-5-10(8-11)12(9)2;/h1,9-11H,4-8H2,2H3;1H
- InChI Key: BXIXMSZNHZIRSD-UHFFFAOYSA-N
- SMILES: Cl.O(CC#C)C1CC2CCC(C1)N2C
Computed Properties
- Exact Mass: 215.1076919g/mol
- Monoisotopic Mass: 215.1076919g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 216
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 12.5Ų
8-Methyl-3-(prop-2-yn-1-yloxy)-8-azabicyclo[3.2.1]octane hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M282976-100mg |
8-Methyl-3-(prop-2-yn-1-yloxy)-8-azabicyclo[3.2.1]octane Hydrochloride |
2098087-25-1 | 100mg |
$ 115.00 | 2022-06-04 | ||
| TRC | M282976-500mg |
8-Methyl-3-(prop-2-yn-1-yloxy)-8-azabicyclo[3.2.1]octane Hydrochloride |
2098087-25-1 | 500mg |
$ 410.00 | 2022-06-04 | ||
| TRC | M282976-1g |
8-Methyl-3-(prop-2-yn-1-yloxy)-8-azabicyclo[3.2.1]octane Hydrochloride |
2098087-25-1 | 1g |
$ 615.00 | 2022-06-04 | ||
| Life Chemicals | F2167-2809-0.25g |
8-methyl-3-(prop-2-yn-1-yloxy)-8-azabicyclo[3.2.1]octane hydrochloride |
2098087-25-1 | 95%+ | 0.25g |
$389.0 | 2023-09-06 | |
| Life Chemicals | F2167-2809-0.5g |
8-methyl-3-(prop-2-yn-1-yloxy)-8-azabicyclo[3.2.1]octane hydrochloride |
2098087-25-1 | 95%+ | 0.5g |
$410.0 | 2023-09-06 | |
| Life Chemicals | F2167-2809-1g |
8-methyl-3-(prop-2-yn-1-yloxy)-8-azabicyclo[3.2.1]octane hydrochloride |
2098087-25-1 | 95%+ | 1g |
$432.0 | 2023-09-06 | |
| Life Chemicals | F2167-2809-2.5g |
8-methyl-3-(prop-2-yn-1-yloxy)-8-azabicyclo[3.2.1]octane hydrochloride |
2098087-25-1 | 95%+ | 2.5g |
$864.0 | 2023-09-06 | |
| Life Chemicals | F2167-2809-5g |
8-methyl-3-(prop-2-yn-1-yloxy)-8-azabicyclo[3.2.1]octane hydrochloride |
2098087-25-1 | 95%+ | 5g |
$1296.0 | 2023-09-06 | |
| Life Chemicals | F2167-2809-10g |
8-methyl-3-(prop-2-yn-1-yloxy)-8-azabicyclo[3.2.1]octane hydrochloride |
2098087-25-1 | 95%+ | 10g |
$1814.0 | 2023-09-06 |
8-Methyl-3-(prop-2-yn-1-yloxy)-8-azabicyclo[3.2.1]octane hydrochloride Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on 8-Methyl-3-(prop-2-yn-1-yloxy)-8-azabicyclo[3.2.1]octane hydrochloride
8-Methyl-3-(prop-2-yn-1-yloxy)-8-azabicyclo[3.2.1]octane Hydrochloride: A Comprehensive Overview
The compound with CAS No 2098087-25-1, known as 8-Methyl-3-(prop-2-yn-1-yloxy)-8-azabicyclo[3.2.1]octane hydrochloride, is a structurally complex molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of bicyclic amines, specifically featuring an azabicyclo[3.2.1]octane framework, which is a derivative of the bicyclo[3.2.1]octane system with an amino group incorporated into the ring structure.
The azabicyclo[3.2.1]octane core is a well-known scaffold in drug discovery due to its rigid and versatile structure, which allows for diverse substitution patterns and bioactive properties. The presence of the methyl group at position 8 and the propargyloxy group at position 3 introduces additional complexity and functionality to the molecule. These substituents play a crucial role in modulating the compound's physical properties, such as solubility, stability, and bioavailability.
Recent studies have highlighted the potential of 8-Methyl-3-(propargyloxy)-8-azabicyclo[3.2.1]octane hydrochloride as a lead compound in the development of novel therapeutic agents. Its unique structure enables interactions with various biological targets, including enzymes, receptors, and ion channels, making it a promising candidate for drug design.
One of the most intriguing aspects of this compound is its ability to act as a template for further functionalization. Researchers have explored the installation of additional functional groups at various positions on the bicyclic framework to enhance its pharmacokinetic properties or to target specific biological pathways. For instance, modifications at the propargyloxy group have been shown to improve the compound's selectivity towards certain enzyme systems.
In terms of synthesis, 8-Methyl-3-(propargyloxy)-8-azabicyclo[3.2.1]octane hydrochloride can be prepared via a multi-step process involving ring-closing metathesis, alkylation, and hydrochloric acid treatment. The use of transition metal catalysts has significantly streamlined the synthesis, enabling higher yields and better control over stereochemistry.
From a pharmacological perspective, this compound exhibits interesting activity in preclinical models of neurodegenerative diseases and inflammatory conditions. Its ability to modulate neurotransmitter systems and reduce oxidative stress highlights its potential as a neuroprotective agent.
Moreover, SEO optimization considerations suggest that incorporating relevant keywords such as "bicyclic amine," "azabicyclo[3.2.1]octane," "propargyloxy," and "hydrochloride" into the content can enhance its visibility on search engines while maintaining readability and professionalism.
In conclusion, 8-Methyl-3-(propargyloxy)-8-azabicyclo[3.2.1]octane hydrochloride represents a valuable addition to the arsenal of compounds being investigated for therapeutic applications. With ongoing research exploring its structural modifications and biological effects, this compound holds promise for advancing drug discovery efforts in various therapeutic areas.
2098087-25-1 (8-Methyl-3-(prop-2-yn-1-yloxy)-8-azabicyclo[3.2.1]octane hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)